Cas no 2138248-44-7 (N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide)

• Product Name: N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide
• CAS No: 2138248-44-7
• MF: C₁₁H₉F₃N₂O₃S
• MW: 306.260971784592
• CID: 6395842
• PubChem ID: 165952349
• Update Time: 2025-10-31

N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138248-44-7
• N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide
• EN300-713266

• Inchi： 1S/C11H9F3N2O3S/c1-15-20(17,18)10-8(3-5-19-10)9-6-7(2-4-16-9)11(12,13)14/h2-6,15H,1H3
• InChI Key： FOMHVGRTFMNYHW-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=C(C(F)(F)F)C=CN=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 306.02859781g/mol
• Monoisotopic Mass: 306.02859781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Additional information on N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide

N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide (CAS No. 2138248-44-7): A Comprehensive Overview

N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide (CAS No. 2138248-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and sulfonamide functionalities, has been the subject of extensive research in recent years, particularly in the context of its biological activity and pharmacological properties.

The trifluoromethyl group is a well-known moiety in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of compounds. In the case of N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide, this group contributes to the compound's favorable pharmacokinetic profile, making it a promising candidate for various therapeutic applications. The sulfonamide functionality, on the other hand, is a versatile functional group that has been widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide as an inhibitor of specific enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's activity against cancer cells. Research conducted at a leading pharmaceutical institute revealed that N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide selectively targets and inhibits the growth of certain cancer cell lines. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings have opened up new avenues for the development of targeted cancer therapies using this compound.

In addition to its therapeutic potential, N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide has also been studied for its safety profile. Preclinical studies have shown that the compound exhibits low toxicity and good tolerability in animal models. These results are encouraging and suggest that further clinical evaluation is warranted to explore its safety and efficacy in human subjects.

The synthesis of N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide involves several well-established chemical reactions, including sulfonation, substitution, and coupling reactions. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is particularly important for ensuring consistent supply for preclinical and clinical studies.

From a structural perspective, the furan ring in N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide plays a crucial role in conferring specific biological activities. The presence of this heterocyclic ring enhances the compound's ability to interact with biological targets, contributing to its overall efficacy. Computational studies have provided insights into the molecular interactions between N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide and its target proteins, further supporting its potential as a lead compound for drug development.

In conclusion, N-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]furan-2-sulfonamide (CAS No. 2138248-44-7) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable biological properties. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.